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Compound of Interest

Compound Name: 2-Hydroxybutanenitrile

Cat. No.: B1294457

Immediate Safety and Logistical Information for Laboratory Professionals

2-Hydroxybutanenitrile, also known as Lactonitrile, is an acutely toxic organic compound
requiring meticulous handling and disposal procedures to ensure personnel safety and
environmental protection.[1][2] Due to its hazard profile, particularly the potential to release
highly toxic hydrogen cyanide gas, direct disposal into sanitary sewer systems or general waste
Is strictly prohibited.[3] Adherence to the following procedural guidance is essential for
researchers, scientists, and drug development professionals.

Safety First: Personal Protective Equipment (PPE) and
Handling

Before handling 2-Hydroxybutanenitrile, ensure all safety protocols are in place. Handling
should occur in a chemical fume hood or a well-ventilated area.

Required PPE includes:
» Gloves: Wear chemical-impermeable gloves (e.g., neoprene, nitrile).[3]
o Eye/Face Protection: Use safety glasses with side shields and a face shield.

» Protective Clothing: A lab coat or chemical-resistant apron is mandatory.
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o Respiratory Protection: In case of inadequate ventilation or potential for aerosol generation,
use an appropriate respirator with cartridges effective against organic vapors and cyanides.

Avoid all personal contact, including inhalation and skin contact.[4] Wash hands thoroughly
after handling.

Emergency Spill Protocol

In the event of a spill, immediate and careful action is required to contain the hazard and
prevent exposure.

o Evacuate and Isolate: Immediately clear the area of all personnel and move upwind of the
spill.[4] Isolate the spill area for at least 50 meters (150 feet) in all directions.[5]

o Ventilate: Ensure the area is well-ventilated.

» Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing
equipment.

» Containment: Prevent the spill from entering drains or waterways. Absorb the spill with inert,
non-combustible material such as vermiculite, dry sand, or earth.

o Collection: Using non-sparking tools, carefully collect the absorbed material and place it into
a suitable, labeled, and sealed container for hazardous waste disposal.

o Decontamination: Clean the spill area thoroughly.

e Personal Decontamination: Remove any contaminated clothing immediately and wash
exposed skin with plenty of soap and water.[5]

Step-by-Step Disposal Procedure

The primary and mandatory disposal route for 2-Hydroxybutanenitrile is through a licensed
and approved hazardous waste management facility.[2] In-laboratory treatment is not
recommended due to the extreme toxicity.

Step 1: Waste Segregation and Collection
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» Designate a specific, sealed container for 2-Hydroxybutanenitrile waste.

e Crucially, do not mix this waste with other chemical waste streams.[6] In particular, keep it
segregated from:

Acids

o

[¢]

Bases (Alkali)[3]

o

Oxidizing agents[4]

Contact with these substances can cause a violent reaction or the release of fatal

[e]

hydrogen cyanide gas.[3]
Step 2: Container Labeling and Management

e The waste container must be made of a compatible material and kept tightly closed when not
in use.[6]

o Clearly label the container with "Hazardous Waste," "Acutely Toxic," and "2-
Hydroxybutanenitrile."

o Empty containers that held 2-Hydroxybutanenitrile must be treated as hazardous waste.
They should be triple-rinsed with a suitable solvent, and the rinsate must be collected and
disposed of as hazardous waste.[6]

Step 3: Temporary Storage

o Store the sealed waste container in a cool, dry, and well-ventilated secondary containment
area, away from incompatible materials.[2]

e The storage area should be secure and accessible only to trained personnel.
Step 4: Professional Disposal

» Arrange for pickup and disposal by a certified hazardous waste management company.
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e Ensure all local, state, and federal regulations for waste transportation and disposal are
followed. Provide the disposal company with a complete list of the waste's components.

Quantitative and Regulatory Data

2-Hydroxybutanenitrile (Lactonitrile) is regulated as an Extremely Hazardous Substance
(EHS) in the United States, requiring strict reporting for facilities that produce, store, or use it in
significant quantities.[2][3]

Parameter Value Reference | Notes
CAS Number 78-97-7 [3]
(Fatal if swallowed, in contact
GHS Hazard Codes H300, H310, H330 ) ) o
with skin, or if inhaled)
UN Number 3276 [3]

[1] (New York State listing;
EPA Reportable Quantity (RQ) 11b (0.454 kg) federal RQ may vary but this

indicates high concern)

] [3] (Amount which, if stored on-
EPCRA Threshold Planning

1,000 Ibs (454 k site, triggers emergenc
Quantity (TPQ) ( 9 9 gency

planning requirements)

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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